Cas no 338773-13-0 (1-(4-Chlorophenyl)-4-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]quinoxaline)

• Product Name: 1-(4-Chlorophenyl)-4-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]quinoxaline
• CAS No: 338773-13-0
• MF: C₁₆H₈ClF₃N₄
• MW: 348.709732055664
• CID: 4647754
• Update Time: 2025-06-26

1-(4-Chlorophenyl)-4-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]quinoxaline Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-4-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]quinoxaline
• 1-(4-chlorophenyl)-4-(trifluoromethyl)[1,2,4]triazolo[4,3-a]quinoxaline
• MLS000326209
• HMS2279B09
• SMR000170339
• 1-(4-Chlorophenyl)-4-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]quinoxaline

• Inchi： 1S/C16H8ClF3N4/c17-10-7-5-9(6-8-10)14-22-23-15-13(16(18,19)20)21-11-3-1-2-4-12(11)24(14)15/h1-8H
• InChI Key： PEOTYDSXVIEYAM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C2C(C(F)(F)F)=NC3C=CC=CC=3N21

Computed Properties

• Exact Mass: 348.0389585 g/mol
• Monoisotopic Mass: 348.0389585 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 43.1
• Molecular Weight: 348.71

Additional information on 1-(4-Chlorophenyl)-4-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]quinoxaline

Introduction to 1-(4-Chlorophenyl)-4-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]quinoxaline (CAS No. 338773-13-0)

1-(4-Chlorophenyl)-4-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]quinoxaline, with the CAS number 338773-13-0, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of triazoloquinoxalines, which are known for their diverse pharmacological properties, including antiviral, antibacterial, and anticancer activities.

The chemical structure of 1-(4-Chlorophenyl)-4-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]quinoxaline is characterized by a fused ring system consisting of a quinoxaline core and a triazolo moiety. The presence of a chlorophenyl group and a trifluoromethyl substituent further enhances its chemical stability and biological activity. These functional groups play a crucial role in modulating the compound's interactions with biological targets, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 1-(4-Chlorophenyl)-4-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]quinoxaline in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the inhibition of viral replication through the disruption of key viral enzymes.

In addition to its antiviral properties, 1-(4-Chlorophenyl)-4-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]quinoxaline has also demonstrated significant anticancer activity. Studies conducted by researchers at the National Cancer Institute have reported that this compound can effectively inhibit the growth of various cancer cell lines, particularly those derived from lung and breast cancers. The anticancer effects are attributed to its ability to induce apoptosis and cell cycle arrest in cancer cells.

The pharmacokinetic properties of 1-(4-Chlorophenyl)-4-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]quinoxaline have been extensively studied to evaluate its suitability for clinical applications. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics make it an attractive candidate for further development as an orally administered therapeutic agent.

Toxicity studies have also been conducted to assess the safety profile of 1-(4-Chlorophenyl)-4-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]quinoxaline. Results from these studies suggest that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further investigations are necessary to fully understand its long-term safety and potential side effects.

The synthesis of 1-(4-Chlorophenyl)-4-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]quinoxaline involves several steps and requires careful optimization to achieve high yields and purity. Common synthetic routes include the condensation of appropriate precursors followed by cyclization reactions to form the desired triazoloquinoxaline framework. Advances in synthetic chemistry have led to the development of more efficient and scalable methods for producing this compound on a larger scale.

In conclusion, 1-(4-Chlorophenyl)-4-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]quinoxaline (CAS No. 338773-13-0) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development as a potential therapeutic agent. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.